Cas no 1643563-80-7 (4-Bromo-1-(ethyl)pyrazole-d7)

• Product Name: 4-Bromo-1-(ethyl)pyrazole-d7
• CAS No: 1643563-80-7
• MF: C₅H₇BrN₂
• MW: 182.069611787796
• CID: 6810662
• PubChem ID: 133554021
• Update Time: 2025-03-06

4-Bromo-1-(ethyl)pyrazole-d7 Chemical and Physical Properties

Names and Identifiers

• CS-20044
• 4-Bromo-1-(ethyl)pyrazole-d7
• 1643563-80-7

• Inchi： 1S/C5H7BrN2/c1-2-8-4-5(6)3-7-8/h3-4H,2H2,1H3/i1D3,2D2,3D,4D
• InChI Key： IPMSARLBJARXSC-UFVDGHGDSA-N
• SMILES： BrC1C([2H])=NN(C=1[2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 181.02320Da
• Monoisotopic Mass: 181.02320Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 17.8Ų